An efficient catalytic method for hydrophosphination of heterocumulenes with diethylzinc as precatalyst without a solvent†
Dalton Transactions Pub Date: 2021-10-26 DOI: 10.1039/D1DT02706A
Abstract
Commercially available compound ZnEt2 acts as an efficient precatalyst for the solvent-free hydrophosphinations of heterocumulenes using Ph2PH as reagent. As far as we knew, this has been not reported in group 12 metal catalyzing reactions. A suggested mechanism of this reaction is explored, and the intermediate [{Ph2PC(NiPr)2}ZnEt]2 is obtained and characterized by a single-crystal X-ray structural analysis.
![Graphical abstract: An efficient catalytic method for hydrophosphination of heterocumulenes with diethylzinc as precatalyst without a solvent](http://scimg.chem960.com/usr/1/D1DT02706A.jpg)
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